Cas no 1261660-48-3 (6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid)

6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a methyl group at the 6-position and a 3-(trifluoromethoxy)phenyl moiety at the 2-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group contributes to electron-withdrawing effects, influencing reactivity and binding affinity. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure and purity ensure reproducibility in synthetic applications.

6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid structure

1261660-48-3 structure

Product Name:6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid

CAS No:1261660-48-3

MF:C₁₅H₁₁F₃O₃

MW:296.241255044937

CID:2761299

PubChem ID:53228226

Update Time:2025-05-28

6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID40691759
- 3-Methyl-3'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
- MFCD18322396
- 6-METHYL-2-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- 6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%
- 1261660-48-3
- 6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid
- Inchi： 1S/C15H11F3O3/c1-9-4-2-7-12(13(9)14(19)20)10-5-3-6-11(8-10)21-15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key： WILIKBAXZCNCAH-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)C1C=CC=C(C)C=1C(=O)O)(F)F

Computed Properties

Exact Mass: 296.06602869Da
Monoisotopic Mass: 296.06602869Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 46.5Å²

6-Methyl-2-(3-trifluoromethoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011006760-250mg	3-Methyl-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261660-48-3	97%	250mg	$475.20	2023-09-03
Alichem	A011006760-500mg	3-Methyl-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261660-48-3	97%	500mg	$839.45	2023-09-03
Alichem	A011006760-1g	3-Methyl-3'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261660-48-3	97%	1g	$1490.00	2023-09-03